1,2-Dioctanoyl-sn-glycero-3-phosphate
1,2-Dioctanoyl-sn-glycero-3-phosphate
1,2-dioctanoyl-sn-glycero-3-phosphate is a 1,2-diacyl-sn-glycero-3-phosphate in which the acyl groups at positions 1 and 2 are specified as octanoyl. It is a 1,2-diacyl-sn-glycerol 3-phosphate and an octanoate ester. It is a conjugate acid of a 1,2-dioctanoyl-sn-glycero-3-phosphate(2-).
PA(8:0/8:0), also known as PA(16:0) or DIC8PA, belongs to the class of organic compounds known as 1, 2-diacylglycerol-3-phosphates. These are glycerol-3-phosphates in which the glycerol moiety is bonded to two aliphatic chains through ester linkages. Thus, PA(8:0/8:0) is considered to be a glycerophosphate lipid molecule. PA(8:0/8:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PA(8:0/8:0) has been primarily detected in blood. Within the cell, PA(8:0/8:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PA(8:0/8:0) participates in a number of enzymatic reactions. In particular, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Finally, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. In humans, PA(8:0/8:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/i-22:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/14:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/16:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway.
PA(8:0/8:0), also known as PA(16:0) or DIC8PA, belongs to the class of organic compounds known as 1, 2-diacylglycerol-3-phosphates. These are glycerol-3-phosphates in which the glycerol moiety is bonded to two aliphatic chains through ester linkages. Thus, PA(8:0/8:0) is considered to be a glycerophosphate lipid molecule. PA(8:0/8:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PA(8:0/8:0) has been primarily detected in blood. Within the cell, PA(8:0/8:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PA(8:0/8:0) participates in a number of enzymatic reactions. In particular, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Finally, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. In humans, PA(8:0/8:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/i-22:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/14:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/16:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway.
Brand Name:
Vulcanchem
CAS No.:
102731-57-7
VCID:
VC0024653
InChI:
InChI=1S/C19H37O8P/c1-3-5-7-9-11-13-18(20)25-15-17(16-26-28(22,23)24)27-19(21)14-12-10-8-6-4-2/h17H,3-16H2,1-2H3,(H2,22,23,24)/t17-/m1/s1
SMILES:
CCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCC
Molecular Formula:
C19H37O8P
Molecular Weight:
424.5 g/mol
1,2-Dioctanoyl-sn-glycero-3-phosphate
CAS No.: 102731-57-7
Main Products
VCID: VC0024653
Molecular Formula: C19H37O8P
Molecular Weight: 424.5 g/mol
| CAS No. | 102731-57-7 |
|---|---|
| Product Name | 1,2-Dioctanoyl-sn-glycero-3-phosphate |
| Molecular Formula | C19H37O8P |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | [(2R)-2-octanoyloxy-3-phosphonooxypropyl] octanoate |
| Standard InChI | InChI=1S/C19H37O8P/c1-3-5-7-9-11-13-18(20)25-15-17(16-26-28(22,23)24)27-19(21)14-12-10-8-6-4-2/h17H,3-16H2,1-2H3,(H2,22,23,24)/t17-/m1/s1 |
| Standard InChIKey | XYSBQYUENLDGMI-QGZVFWFLSA-N |
| Isomeric SMILES | CCCCCCCC(=O)OC[C@H](COP(=O)(O)O)OC(=O)CCCCCCC |
| SMILES | CCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCC |
| Canonical SMILES | CCCCCCCC(=O)OCC(COP(=O)(O)O)OC(=O)CCCCCCC |
| Physical Description | Solid |
| Description | 1,2-dioctanoyl-sn-glycero-3-phosphate is a 1,2-diacyl-sn-glycero-3-phosphate in which the acyl groups at positions 1 and 2 are specified as octanoyl. It is a 1,2-diacyl-sn-glycerol 3-phosphate and an octanoate ester. It is a conjugate acid of a 1,2-dioctanoyl-sn-glycero-3-phosphate(2-). PA(8:0/8:0), also known as PA(16:0) or DIC8PA, belongs to the class of organic compounds known as 1, 2-diacylglycerol-3-phosphates. These are glycerol-3-phosphates in which the glycerol moiety is bonded to two aliphatic chains through ester linkages. Thus, PA(8:0/8:0) is considered to be a glycerophosphate lipid molecule. PA(8:0/8:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PA(8:0/8:0) has been primarily detected in blood. Within the cell, PA(8:0/8:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PA(8:0/8:0) participates in a number of enzymatic reactions. In particular, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Furthermore, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. Furthermore, PA(8:0/8:0) can be biosynthesized from lpa(8:0/0:0) and octanoyl-CoA through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase. Finally, PA(8:0/8:0) can be converted into DG(8:0/8:0/0:0) through its interaction with the enzyme phosphatidate phosphatase. In humans, PA(8:0/8:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/i-22:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/14:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/16:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway. |
| Synonyms | diC8PA dioctanoylphosphatidic acid |
| PubChem Compound | 128167 |
| Last Modified | Nov 11 2021 |
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